N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N,N-diethyl-4-(2-phenoxypropanoylamino)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-4-22(5-2)20(24)16-11-13-17(14-12-16)21-19(23)15(3)25-18-9-7-6-8-10-18/h6-15H,4-5H2,1-3H3,(H,21,23)
• InChI Key: QWLMCBVZMNXAGB-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C(C)OC2=CC=CC=C2

Description

N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide, also known as DPBA, is a chemical compound that has gained attention in the scientific community for its potential use in research applications. DPBA is a synthetic molecule that has been shown to have a unique mechanism of action and biochemical effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide works by binding to specific proteins or enzymes in the body, which can alter their function and activity. This can lead to changes in various biological processes, such as cell signaling and gene expression.
Biochemical and Physiological Effects:
N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of certain enzymes involved in cancer cell growth and the promotion of neuronal survival in models of Alzheimer's disease. N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide has also been shown to have antioxidant properties and may help to reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide in lab experiments is its specificity and selectivity for certain proteins and enzymes. This allows researchers to study specific biological processes in a more targeted manner. However, N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide also has some limitations, such as its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are a number of potential future directions for research involving N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide. One area of focus could be on developing more efficient and scalable methods for synthesizing N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide, which could make it more widely available for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide and its potential therapeutic applications in various diseases. Finally, there is potential for the development of new N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide derivatives with enhanced properties and applications.

Synthesis Methods

N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide can be synthesized through a multi-step process involving the reaction of phenoxypropanoic acid with diethylamine, followed by acylation with 4-aminobenzoyl chloride. The resulting product is then purified through recrystallization to yield N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide in its final form.

Scientific Research Applications

N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide has been used in a variety of scientific research applications, including as a fluorescent probe for detecting protein-protein interactions and as a tool for studying the role of certain enzymes in biological processes. N,N-diethyl-4-[(2-phenoxypropanoyl)amino]benzamide has also been shown to have potential as a therapeutic agent for treating certain diseases, such as cancer and Alzheimer's disease.